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Compound of Interest

Compound Name: Oxyma

Cat. No.: B123771 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and proper disposal of Oxyma (ethyl

cyanohydroxyiminoacetate), a reagent commonly used in peptide synthesis. Adherence to

these procedures is critical for ensuring the safety of laboratory personnel and maintaining

environmental compliance. Due to conflicting information in available Safety Data Sheets

(SDS), a cautious approach is mandated, treating Oxyma as a hazardous substance.

Core Safety and Handling Precautions
All personnel handling Oxyma waste must adhere to the following personal protective

equipment (PPE) standards:

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of as contaminated waste after handling Oxyma.

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: If there is a risk of dust formation, use a particulate filter respirator

(e.g., N95 or P1).

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust. Do not eat, drink, or smoke in areas where Oxyma is handled.
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Chemical Incompatibilities and Hazards
Oxyma presents several chemical hazards that must be managed during disposal:

Acids: Contact with strong acids can liberate highly toxic gas.

Strong Oxidizers, Alkalis, and Reducing Agents: Can cause violent reactions.[1]

Diisopropylcarbodiimide (DIC): The combination of Oxyma and DIC may generate toxic

hydrogen cyanide (HCN) gas.

Peroxide Formation: May form explosive peroxides.

Step-by-Step Disposal Protocol
Waste Segregation:

Solid Oxyma Waste: Collect all solid Oxyma waste, including unused reagent and

contaminated items (e.g., weigh boats, contaminated paper towels), in a designated,

clearly labeled, and sealed container. The container should be made of a material

compatible with Oxyma.

Liquid Oxyma Waste: Collect solutions containing Oxyma in a separate, sealed, and

clearly labeled container. Do not mix with other solvent waste streams unless compatibility

has been confirmed.

Sharps: Any sharps (e.g., needles, broken glass) contaminated with Oxyma should be

placed in a designated sharps container.

Waste Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," "Oxyma," and the

primary hazard symbols (e.g., harmful/irritant).

Storage:

Store waste containers in a designated satellite accumulation area that is cool, dry, and

well-ventilated.
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Ensure containers are kept away from incompatible materials, particularly strong acids,

bases, and oxidizing agents.

Disposal:

All Oxyma waste must be disposed of through your institution's hazardous waste

management program. Do not dispose of Oxyma down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department for specific

collection and disposal procedures.

Quantitative Data Summary
Property Value Source

Melting Point 130-132 °C [2][3]

pKa 4.60 [4]

Appearance White to off-white solid/powder [1]

Logical Workflow for Oxyma Waste Disposal
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Oxyma Waste Generated
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'Sharps' container
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incompatibles (acids, bases, oxidizers)
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(EHS) for disposal

Waste Disposed of by
Hazardous Waste Management

Click to download full resolution via product page

Caption: Decision workflow for the safe segregation and disposal of Oxyma waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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